Cas no 827316-69-8 (1H-Indole-5-carboxylic acid, 2-(1H-pyrazol-3-yl)-, methyl ester)

• Product Name: 1H-Indole-5-carboxylic acid, 2-(1H-pyrazol-3-yl)-, methyl ester
• CAS No: 827316-69-8
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• CID: 685106
• PubChem ID: 135409932
• Update Time: 2025-04-19

1H-Indole-5-carboxylic acid, 2-(1H-pyrazol-3-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carboxylic acid, 2-(1H-pyrazol-3-yl)-, methyl ester
• methyl 2-(1,2-dihydropyrazol-3-ylidene)indole-5-carboxylate
• Methyl 2-(1H-pyrazol-3-yl)-1H-indole-5-carboxylate
• DTXSID40741349
• 827316-69-8
• Methyl 2-(1,2-dihydro-3H-pyrazol-3-ylidene)-2H-indole-5-carboxylate
• SCHEMBL6480600
• LTIPXARAINDWAV-UHFFFAOYSA-N

• Inchi： 1S/C13H11N3O2/c1-18-13(17)8-2-3-10-9(6-8)7-12(15-10)11-4-5-14-16-11/h2-7,15H,1H3,(H,14,16)
• InChI Key： LTIPXARAINDWAV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1)C=C(C1=CC=NN1)N2)=O

Computed Properties

• Exact Mass: 241.085126602g/mol
• Monoisotopic Mass: 241.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.8Ų